4-butoxy-N-(2,4-dichloro-3-methylphenyl)benzamide

• IUPAC Name: 4-butoxy-N-(2,4-dichloro-3-methylphenyl)benzamide
• InChI: InChI=1S/C18H19Cl2NO2/c1-3-4-11-23-14-7-5-13(6-8-14)18(22)21-16-10-9-15(19)12(2)17(16)20/h5-10H,3-4,11H2,1-2H3,(H,21,22)
• InChI Key: XYEGHVYNCVOLSG-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=C(C(=C(C=C2)Cl)C)Cl
• Molecular Formula: C18H19Cl2NO2
• Molecular Weight: 352.3 g/mol

Description

4-butoxy-N-(2,4-dichloro-3-methylphenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known by its chemical name, BDCRB, and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in lab experiments.

Mechanism of Action

BDCRB works by inhibiting the activity of the enzyme, N-myristoyltransferase (NMT), which is involved in the post-translational modification of proteins. By inhibiting NMT, BDCRB can prevent the growth and proliferation of cancer cells, as well as the formation of amyloid plaques in the brain, which are associated with Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that BDCRB can induce apoptosis, or programmed cell death, in cancer cells. It can also inhibit the migration and invasion of cancer cells, as well as the formation of blood vessels that supply nutrients to tumors. In addition, BDCRB has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using BDCRB in lab experiments is its specificity for NMT, which makes it a useful tool for studying the role of this enzyme in various biological processes. However, one limitation is that BDCRB can be toxic to cells at high concentrations, which can complicate experiments.

Future Directions

There are several future directions for research on BDCRB. One area of interest is the development of more potent and selective inhibitors of NMT, which could have greater therapeutic potential. Another area of research is the identification of biomarkers that can predict which patients are most likely to benefit from BDCRB treatment. Finally, researchers are also exploring the use of BDCRB in combination with other drugs to enhance its anti-cancer and neuroprotective effects.

Synthesis Methods

The synthesis of BDCRB involves a multi-step process that begins with the reaction of 3-methyl-4-chloroaniline with butyl chloroformate, followed by the reaction of the resulting product with 2,4-dichlorobenzoyl chloride. The final step involves the reaction of the intermediate product with sodium hydroxide to yield BDCRB.

Scientific Research Applications

BDCRB has been studied for its potential applications in the field of medicine, particularly in the treatment of cancer. Research has shown that BDCRB has anti-cancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.